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Compound of Interest

Compound Name: Z-Glu-NH2

CAS No.: 6398-06-7

Cat. No.: B2984730

Get Quote

N-Carbobenzyloxy-L-glutamic acid α-amide (Z-Isoglutamine)

Executive Summary: Immediate Action Plan
Z-Glu-NH2 (CAS 6398-06-7) is a protected amino acid derivative commonly used in peptide

synthesis. While generally classified as low-hazard compared to reactive reagents, it must not

be disposed of via sanitary sewer systems.

Core Directive: Treat all Z-Glu-NH2 waste as Non-Regulated Organic Chemical Waste unless

contaminated with hazardous solvents or reagents.

Solid Waste: Collect in designated solid waste drums for incineration.

Liquid Waste: Segregate based on the solvent system (Aqueous vs. Organic).

Drain Disposal:STRICTLY PROHIBITED due to environmental Biological Oxygen Demand

(BOD) loading and local effluent regulations.
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Accurate identification is the first step in safety. Ensure your container matches these

specifications before proceeding.

Parameter Specification

Chemical Name N-Carbobenzyloxy-L-glutamic acid α-amide

Synonyms

Z-Glu-NH2; Z-L-Isoglutamine; (4S)-4-

(benzyloxycarbonylamino)-5-amino-5-

oxopentanoic acid

CAS Number 6398-06-7

Molecular Formula C₁₃H₁₆N₂O₅

Molecular Weight 280.28 g/mol

Physical State White to off-white crystalline powder

Solubility
Soluble in DMSO, Methanol, dilute base;

sparingly soluble in water

Melting Point ~194-196 °C

Hazard Assessment & Safety Logic
As a Senior Application Scientist, I emphasize that "Low Hazard" does not mean "No Hazard."

You must understand the potential risks to manage them effectively.

Toxicological Profile
Acute Toxicity: Data is limited, but Z-protected amino acids are generally low in acute toxicity.

Breakdown Products: Under strong acidic or basic conditions (e.g., in a waste tank), the Z-

group (Carbobenzyloxy) can hydrolyze to release Benzyl Alcohol and Carbon Dioxide.

Benzyl alcohol is a known irritant and solvent that can compromise waste container integrity

if incompatible plastics are used.

Environmental Impact: High nitrogen content contributes to eutrophication if released into

waterways.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2984730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Eyes: Safety glasses with side shields or chemical goggles.

Hands: Nitrile gloves (standard 4-6 mil thickness is sufficient for the solid; check solvent

compatibility for solutions).

Respiratory: N95 dust mask or fume hood usage is recommended when weighing large

quantities to prevent inhalation of fine particulates.

Detailed Disposal Protocols
Workflow Decision Matrix
The following logic flow ensures you choose the correct disposal path based on the physical

state of your waste.
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Identify Z-Glu-NH2 Waste

Physical State?

Solid / Powder

 Dry Powder
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 Dissolved

Segregate into
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Solvent Type?

Label: 'Non-Hazardous
Organic Chemical Waste'

Organic Waste Stream
(Halogenated or Non-Halogenated)

 DCM, MeOH, DMSO

Aqueous Waste Stream
(Check pH)

 Water, Buffers

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of Z-Glu-NH2 waste streams.

Protocol for Solid Waste
Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or strong acids.
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Containerization: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

solid waste drum lined with a polyethylene bag.

Labeling: Clearly mark the container with the full chemical name. Do not use abbreviations

like "Z-Glu" alone, as this can be confused with other derivatives.

Recommended Label: "Waste Z-Glu-NH2 (Solid) - Non-Regulated Organic."

Protocol for Liquid Waste (Solutions)
Organic Solvents (e.g., DMSO, Methanol):

Combine with compatible organic solvents in the "Non-Halogenated" or "Halogenated"

waste stream depending on the co-solvent (e.g., if dissolved in DCM, use Halogenated).

Aqueous Solutions:

Check pH.[1][2] If neutral (pH 6-8), collect in "Aqueous Chemical Waste."

Do not neutralize strongly acidic/basic solutions containing Z-Glu-NH2 without a fume

hood, as rapid hydrolysis may release CO₂ gas (foaming risk).

Spill Management
In the event of a spill, rapid containment prevents tracking the powder into common areas.

Isolate: Mark the area.

PPE: Don nitrile gloves, lab coat, and safety glasses.

Dry Spill (Powder):

Gently sweep up using a brush and dustpan to minimize dust generation.

Place material into a sealable bag or waste jar.

Wipe the surface with a damp paper towel to remove residue.

Wet Spill (Solution):
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Cover with an inert absorbent (vermiculite, sand, or chemical spill pads).

Scoop absorbed material into a solid waste container.

Clean the area with soap and water.[3]

Regulatory Compliance Context
USA (RCRA): Z-Glu-NH2 is not listed as a P-list or U-list hazardous waste. However, under

the "Cradle-to-Grave" responsibility, the generator must determine if the waste exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity. Pure Z-Glu-NH2 typically does

not, but Best Management Practices (BMP) dictate incineration.

EU (REACH): Ensure disposal via a certified waste management contractor (EWC code 16

05 09 or similar for discarded chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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